Cas no 60568-46-9 (1,5-Dihydro-4-methyl-2H-1,5-benzodiazepin-2-one)

• Product Name: 1,5-Dihydro-4-methyl-2H-1,5-benzodiazepin-2-one
• CAS No: 60568-46-9
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 496906
• Update Time: 2026-04-29

1,5-Dihydro-4-methyl-2H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one, 1,5-dihydro-4-methyl-
• 4-methyl-1,5-dihydro-1,5-benzodiazepin-2-one
• 4-methyl-1H-benzo[b][1,4]diazepin-2(3H)-one
• 2H-1,5-Benzodiazepin-2-one,1,5-dihydro-4-methyl
• 4,7-Dihydro-5-methyl-1H-2,3-benzo-1,4-diazepin-7-on
• 4-methyl-1,5-dihydro-benzo[b][1,4]diazepin-2-one
• 4-Methyl-2,5-dihydro-1H-1,5-benzodiazepinon-(2)
• 5-Methyl-4.7-dihydro-1H-2.3-benzo-1.4-diazepinon-(7)
• 7-Oxo-5-methyl-4.7-dihydro-1H-2.3-benzo-1.4-diazepin
• 1,5-Dihydro-4-methyl-2H-1,5-benzodiazepin-2-one

Computed Properties

• Exact Mass: 174.07900

Experimental Properties

• PSA: 44.62000
• LogP: 2.17750

Additional information on 1,5-Dihydro-4-methyl-2H-1,5-benzodiazepin-2-one

Recent Advances in the Study of 1,5-Dihydro-4-methyl-2H-1,5-benzodiazepin-2-one (CAS: 60568-46-9)

1,5-Dihydro-4-methyl-2H-1,5-benzodiazepin-2-one (CAS: 60568-46-9) is a benzodiazepine derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique heterocyclic structure, has been the subject of extensive research in the fields of medicinal chemistry and pharmacology. The latest studies have focused on its synthesis, biological activity, and potential as a lead compound for drug development.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1,5-Dihydro-4-methyl-2H-1,5-benzodiazepin-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that significantly improves yield and reduces byproducts. This development is crucial for facilitating further pharmacological evaluations and potential industrial-scale production.

Pharmacological investigations have revealed that 1,5-Dihydro-4-methyl-2H-1,5-benzodiazepin-2-one exhibits promising anxiolytic properties with reduced sedative effects compared to classical benzodiazepines. Molecular docking studies suggest that its unique substitution pattern at the 4-position may contribute to selective binding at GABA-A receptor subtypes, potentially offering a better therapeutic profile with fewer side effects.

In neuropharmacology research, this compound has shown neuroprotective effects in cellular models of oxidative stress, with a 2024 study in ACS Chemical Neuroscience reporting significant reduction in neuronal apoptosis at nanomolar concentrations. These findings suggest potential applications in neurodegenerative disorders, though further in vivo studies are warranted.

The metabolic stability and pharmacokinetic profile of 1,5-Dihydro-4-methyl-2H-1,5-benzodiazepin-2-one have been investigated in recent preclinical studies. Results indicate favorable oral bioavailability and brain penetration, making it a promising candidate for central nervous system-targeted therapies. However, researchers note the need for structural optimization to address moderate hepatic clearance observed in some metabolic studies.

Emerging research directions include exploring the compound's potential as a scaffold for developing novel antimicrobial agents. Preliminary data presented at the 2023 International Conference on Antimicrobial Agents showed activity against drug-resistant bacterial strains, possibly through inhibition of bacterial efflux pumps.

In conclusion, 1,5-Dihydro-4-methyl-2H-1,5-benzodiazepin-2-one represents a versatile chemical entity with multiple therapeutic potentials. Ongoing research continues to uncover new dimensions of its pharmacological profile while addressing challenges in its development as a drug candidate. The compound's unique properties position it as an important subject for future medicinal chemistry and drug discovery efforts.